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Compound of Interest

Compound Name: 6-Methoxy-2-hexanone

Cat. No.: B8764021

IUPAC Name: 6-methoxyhexan-2-one
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information on 6-methoxy-2-
hexanone, including its chemical identity and computed physicochemical properties. While
extensive experimental data is limited in publicly accessible literature, this document
consolidates the current knowledge.

Chemical Identity and Properties

6-Methoxy-2-hexanone is a ketone with a methoxy group at the 6-position. Its fundamental
properties are summarized in the table below. It is important to note that much of the available
data is computationally predicted rather than experimentally verified.
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Property Value Source
IUPAC Name 6-methoxyhexan-2-one [1]

CAS Number 29006-00-6 [1]
Molecular Formula C7H1402 [11[2]
Molecular Weight 130.18 g/mol [1]
Canonical SMILES CC(=0)cccecceoc [1]

BBFYIMIWUNYAAX-

InChl Key [1]
UHFFFAOYSA-N

XLogP3 (Computed) 0.4 [1]

Monoisotopic Mass 130.099379685 Da [1][2]

Spectroscopic Data

While detailed experimental protocols for the acquisition of spectroscopic data are not available
in the reviewed literature, the existence of the following spectra is noted in chemical databases.
This information can be valuable for the structural confirmation of 6-methoxy-2-hexanone.

e 13C NMR Spectroscopy: Data is available, which would be crucial for identifying the carbon
skeleton and the position of the carbonyl and methoxy groups.[1]

e Mass Spectrometry (GC-MS): Gas chromatography-mass spectrometry data is available,
providing information on the fragmentation pattern of the molecule, which aids in its
identification and structural elucidation.[1]

e Infrared (IR) Spectroscopy: Vapor phase IR spectra are available, which would show
characteristic absorption bands for the carbonyl (C=0) and ether (C-O-C) functional groups.

[1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 6-methoxy-2-hexanone is not
readily available in the scientific literature. However, general synthetic strategies for ketones
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and ethers can be inferred. A plausible, though not explicitly documented, synthetic approach
could involve the following logical steps:

Conceptual Synthesis Workflow for 6-methoxyhexan-2-one

Alkylation Approach
Starting Material: Reagent:
Acetoacetic Ester 1-bromo-4-methoxybutane Base (e.g., NaOEY)

Acetoacetic Ester Synthesis:
Alkylation

orms C-C bond

Hydrolysis and Decarboxylation

Alkylated Intermediate

'

Saponification
(e.g., ag. NaOH)

l

Acidification and Heating
(e.g., H3O%, A)

ields final product

6-methoxyhexan-2-one
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Caption: Conceptual workflow for the synthesis of 6-methoxyhexan-2-one.

Applications and Biological Activity

Currently, there is a notable lack of specific information regarding the applications or biological
activity of 6-methoxy-2-hexanone in the reviewed scientific literature and patents. Research
into structurally similar compounds, such as other methoxylated ketones or hexanone
derivatives, may offer insights into potential areas of investigation. For instance, various
ketones are explored as intermediates in pharmaceutical synthesis.

Conclusion

This technical guide consolidates the available information on 6-methoxy-2-hexanone. While
its fundamental chemical identity is established, there is a clear opportunity for further research
to determine its experimental physicochemical properties, develop and publish detailed
synthetic protocols, and explore its potential applications and biological activities. Such studies
would significantly enhance the understanding of this compound and its potential utility for
researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 6-Methoxy-2-hexanone | C7H1402 | CID 34415 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. PubChemlLite - 6-methoxy-2-hexanone (C7H1402) [pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. [An In-depth Technical Guide to 6-Methoxy-2-hexanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8764021#6-methoxy-2-hexanone-iupac-name]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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